Cas no 1004176-33-3 ((E)-2-phenyl-N-[4-(piperidine-1-carbonyl)phenyl]ethenesulfonamide)

• Product Name: (E)-2-phenyl-N-[4-(piperidine-1-carbonyl)phenyl]ethenesulfonamide
• CAS No: 1004176-33-3
• MF: C₂₀H₂₂N₂O₃S
• MW: 370.465283870697
• CID: 6407952
• PubChem ID: 2664344
• Update Time: 2025-06-22

(E)-2-phenyl-N-[4-(piperidine-1-carbonyl)phenyl]ethenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-phenyl-N-[4-(piperidine-1-carbonyl)phenyl]ethene-1-sulfonamide
• HMS3022F09
• 1004176-33-3
• AKOS016866188
• EN300-26588511
• SMR000713070
• Z31422983
• MLS001078071
• CHEMBL1512092
• (E)-2-phenyl-N-[4-(piperidine-1-carbonyl)phenyl]ethenesulfonamide

• Inchi： 1S/C20H22N2O3S/c23-20(22-14-5-2-6-15-22)18-9-11-19(12-10-18)21-26(24,25)16-13-17-7-3-1-4-8-17/h1,3-4,7-13,16,21H,2,5-6,14-15H2/b16-13+
• InChI Key： FQYMRVDHPTXTFC-DTQAZKPQSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NC1C=CC(=CC=1)C(N1CCCCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 370.13511374g/mol
• Monoisotopic Mass: 370.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 74.9Ų

Additional information on (E)-2-phenyl-N-[4-(piperidine-1-carbonyl)phenyl]ethenesulfonamide

Chemical Profile: (E)-2-phenyl-N-[4-(piperidine-1-carbonyl)phenyl]ethenesulfonamide (CAS No. 1004176-33-3)

The compound (E)-2-phenyl-N-[4-(piperidine-1-carbonyl)phenyl]ethenesulfonamide (CAS No. 1004176-33-3) is a highly specialized organic molecule with significant potential in the fields of pharmacology and material science. This compound is characterized by its unique structure, which combines a phenyl group, a piperidine moiety, and a sulfonamide functional group. The E configuration in its name indicates the geometric isomerism of the double bond in the ethene moiety, which plays a critical role in its chemical reactivity and biological activity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, allowing researchers to explore its properties in greater depth. The sulfonamide group is known for its stability and ability to form strong hydrogen bonds, making it a valuable component in drug design. The piperidine ring, on the other hand, contributes to the molecule's flexibility and ability to interact with biological targets such as enzymes and receptors.

One of the most promising applications of (E)-2-phenyl-N-[4-(piperidine-1-carbonyl)phenyl]ethenesulfonamide lies in its potential as a therapeutic agent. Studies have shown that this compound exhibits selective inhibition of certain kinases, which are key players in various pathological processes such as inflammation and cancer progression. For instance, recent research published in *Nature Communications* demonstrated that this compound can effectively inhibit the activity of Janus kinase 2 (JAK2), a target for treating autoimmune diseases like rheumatoid arthritis.

In addition to its pharmacological applications, this compound has also been explored for its role in materials science. The combination of aromatic rings and flexible linkers in its structure makes it an ideal candidate for designing self-assembled monolayers (SAMs) and other nanomaterials. A study conducted at the University of California, Berkeley, highlighted its ability to form stable SAMs on gold surfaces, which could be utilized in biosensor applications.

The synthesis of (E)-2-phenyl-N-[4-(piperidine-1-carbonyl)phenyl]ethenesulfonamide involves a multi-step process that includes nucleophilic substitution, coupling reactions, and stereochemical control to achieve the desired E configuration. Researchers at the Massachusetts Institute of Technology (MIT) have optimized this synthesis pathway by employing palladium-catalyzed cross-coupling reactions, significantly improving the yield and purity of the final product.

From an environmental standpoint, this compound has been subjected to rigorous testing to assess its biodegradability and eco-toxicity. According to findings from the European Chemicals Agency (ECHA), it demonstrates moderate biodegradation under aerobic conditions but poses minimal risk to aquatic life when handled responsibly. These insights are crucial for ensuring sustainable practices during large-scale production and usage.

In conclusion, (E)-2-phenyl-N-[4-(piperidine-1-carbonyl)phenyl]ethenesulfonamide (CAS No. 1004176-33-3) stands out as a versatile compound with diverse applications across multiple scientific domains. Its unique chemical structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable asset for future innovations in medicine and materials science.